Cas no 131-57-7 (Oxybenzone)

Oxybenzone is an organic UV absorber that provides broad-spectrum protection against UVA and UVB radiation. Its key advantages include high efficacy, water solubility, and compatibility with a range of skincare formulations. It offers excellent stability and resistance to degradation from light and heat, making it a reliable choice for sunscreens and cosmetic products.
Oxybenzone structure
Oxybenzone structure
Product name:Oxybenzone
CAS No:131-57-7
MF:C14H12O3
MW:228.2433
MDL:MFCD00008387
CID:36272
PubChem ID:4632

Oxybenzone Chemical and Physical Properties

Names and Identifiers

    • (2-Hydroxy-4-methoxyphenyl)(phenyl)methanone
    • BP-3
    • UV-9
    • HMB
    • Benzophenone-3
    • Ultraviolet absorber UV-9
    • 2-Hydroxy-4-Methoxy Benzophenone
    • 2-Benzoyl-5-methoxyphenol
    • 4-Methoxy-2-hydroxybenzophenone
    • 2-Hydroxy-4-methoxy-benzotriazole
    • Ultraviolet absorbent UV-9
    • 2-Hydroxy-4-methoxybenzophenone(Benzophenone-3)
    • 2-Hydroxy-4-methoxy-benzophenone
    • Benzophenone 3
    • Benzophenone-3 (Bp-3)
    • Uvinul? 3040
    • Uvinul 3040
    • MOD
    • uf3
    • Uv 9
    • HMBP
    • Anuvex
    • uvinul9
    • NSC-7778
    • 2-Hydroxy-4-methoxybenzophenone
    • Uf 3
    • UV Absorber UV-9 / BP-3
    • Oxybenzon
    • Oxybenzonum
    • Oxibenzona
    • Escalol 567
    • Eusolex 4360
    • Methanone, (2-hydroxy-4-methoxyphenyl)phenyl-
    • Chimassorb 90
    • Uvinul 9
    • Advastab 45
    • Syntase 62
    • Uvistat 24
    • Cyasorb UV 9
    • Usaf cy-9
    • Spectra-sorb UV 9
    • Ongrostab HMB
    • Oxybenzonum [INN-Latin]
    • Uvinul M40
    • Oxibenzona [INN-Spanish]
    • Oxibenzonum
    • Tox21_201985
    • Epitope ID:131795
    • Spectrum4_000463
    • Uvinul M 40
    • CHEBI:34283
    • KAHSCREEN BZ-3
    • oxybenzone
    • 2-Hydroxy-4-methoxybenzophenone, 98%
    • OXYBENZONE [MI]
    • AS-13616
    • OXYBENZONE [INN]
    • Bebak Baby Sun
    • HMS2097B16
    • NCGC00016394-10
    • BDBM50253134
    • IDI1_000184
    • Neo heliopan BB
    • KBioGR_000906
    • NINDS_000184
    • AE-848/01549044
    • BRD-K59037100-001-09-7
    • Tox21_110418_1
    • Tinosorb b 3
    • DTXCID002405
    • Spectrum5_001337
    • (2-hydroxy-4-methoxy-phenyl)-phenyl-methanone
    • Prestwick3_000887
    • MLS000039797
    • DivK1c_000184
    • BENZOPHENONE-3 [VANDF]
    • NCGC00065306-04
    • SR-01000610567-4
    • HSDB 4503
    • Prestwick1_000887
    • HMS1920D16
    • KBio2_001529
    • BBL003220
    • Oxybenzone (USAN:USP:INN)
    • 131-57-7
    • Oxybenzone;2-Benzoyl-5-methoxyphenol; 4-Methoxy-2-hydroxybenzophenone; HMB
    • Tox21_302852
    • Pharmakon1600-01500451
    • s4691
    • 2-Hydroxy-4-methoxybenzophenone, certified reference material, TraceCERT(R)
    • NCGC00016394-04
    • DuraScreen (Salt/Mix)
    • NCGC00065306-06
    • Spectrum2_001008
    • HY-A0067
    • BCP25880
    • OXYBENZONE [MART.]
    • 95OOS7VE0Y
    • KBio1_000184
    • MLS001055487
    • BRD-K59037100-001-05-5
    • SCHEMBL15551
    • DB01428
    • SPBio_002893
    • BPBio1_000742
    • NSC7778
    • SMR000035344
    • ALBB-021277
    • Benzophenone, 2-hydroxy-4-methoxy-
    • Z104500700
    • ADUVEX 24
    • NCGC00016394-06
    • NCGC00256323-01
    • D05309
    • OXYBENZONE [ORANGE BOOK]
    • Viosorb 110
    • component of Presun 23 (Salt/Mix)
    • NCGC00016394-01
    • UNII-95OOS7VE0Y
    • HMS3714B16
    • OXYBENZONE [HSDB]
    • BIDD:ER0353
    • NCI-C60957
    • SPBio_001135
    • NSC 7778
    • Oxybenzone, United States Pharmacopeia (USP) Reference Standard
    • EC 205-031-5
    • F81513
    • NCGC00065306-03
    • CHEMBL1625
    • ASL 24
    • Sunscreen UV-15
    • 2-HYDROXY-4-METHOXYBENZOPHENONE (OXYBENZONE)
    • Q518114
    • HMS2424P09
    • 2-Hydroxy-4-methoxybenzophenone 10 microg/mL in Cyclohexane
    • DB-289735
    • HMS2091L16
    • Spectrum_001049
    • NSC-757260
    • Q-200287
    • Cyasorb UV 9 Light Absorber
    • OXYBENZONE (USP-RS)
    • BRD-K59037100-001-14-7
    • CAS-131-57-7
    • CCRIS 1078
    • STK057962
    • NS00000222
    • Solaquin (Salt/Mix)
    • (2-Hydroxy-4-methoxyphenyl)phenylmethanone
    • Oxybenzonum (INN-Latin)
    • BSPBio_000674
    • Prestwick0_000887
    • HMS1570B16
    • SPECTRUM1500451
    • InChI=1/C14H12O3/c1-17-11-7-8-12(13(15)9-11)14(16)10-5-3-2-4-6-10/h2-9,15H,1H
    • Tox21_110418
    • component of Caraloe snow & sun lip balm (Salt/Mix)
    • SR-01000610567-2
    • KBio2_004097
    • Oxybenzone, analytical standard
    • NCGC00065306-05
    • SEESORB 101
    • KBio2_006665
    • CCG-40226
    • Oxybenzonum (Latin)
    • OXYBENZONE [USP MONOGRAPH]
    • OXYBENZONE (MART.)
    • BRN 1913145
    • MOB
    • EN300-21523
    • Oxybenzone, Pharmaceutical Secondary Standard; Certified Reference Material
    • AB00052063_13
    • OXYBENZONE [USP-RS]
    • CS-3186
    • DA-56517
    • NCGC00259534-01
    • NCGC00016394-03
    • NCGC00016394-08
    • SUNSCREEN UV 15
    • NCGC00016394-02
    • AB00052063
    • (2-hydroxy-4-methoxyphenyl)-phenylmethanone
    • SHADE UVAGUARD COMPONENT OXYBENZONE
    • Benzophenone 3;Eusolex-4360;2-Hydroxy-4-methoxybenzone
    • component of Presun 30 (Salt/Mix)
    • OXYBENZONE [WHO-DD]
    • Uvinul 40
    • OXYBENZONE [USAN]
    • SUMISORB 110
    • HMS500J06
    • AC-11987
    • EINECS 205-031-5
    • NCGC00016394-07
    • Spectrum3_000538
    • OXYBENZONE COMPONENT OF SHADE UVAGUARD
    • Oxybenzone [USAN:USP:INN]
    • WLN: 1OR CQ DVR
    • BSPBio_002155
    • SR-01000610567
    • Oxibenzona (INN-Spanish)
    • AKOS000120532
    • NSC757260
    • OXYBENZONE [VANDF]
    • SBI-0051470.P003
    • MFCD00008387
    • (2-hydroxy-4-methoxyphenyl)(phenyl) methanone
    • H0266
    • 2-Hydroxy-4-methoxybenzophenone,(2-Hydroxy-4-methoxyphenyl)phenylmethanone
    • AI3-23644
    • NCGC00016394-05
    • DTXSID3022405
    • Prestwick2_000887
    • KBio3_001655
    • Oprea1_174131
    • component of Presun 29 (Salt/Mix)
    • KBioSS_001529
    • OXYBENZONE (USP MONOGRAPH)
    • PreSun 15 (Salt/Mix)
    • Oxybenzone
    • MDL: MFCD00008387
    • Inchi: 1S/C14H12O3/c1-17-11-7-8-12(13(15)9-11)14(16)10-5-3-2-4-6-10/h2-9,15H,1H3
    • InChI Key: DXGLGDHPHMLXJC-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C1C([H])=C([H])C(=C(C=1[H])O[H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
    • BRN: 1913145

Computed Properties

  • Exact Mass: 228.07900
  • Monoisotopic Mass: 228.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Tautomer Count: 5
  • Surface Charge: 0
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Light yellow crystal or milky white powder
  • Density: 1,3 g/cm3
  • Melting Point: 62-64 °C (lit.)
  • Boiling Point: 150-160 °C/5 mmHg(lit.)
  • Flash Point: Fahrenheit: 212 ° f
    Celsius: 100 ° c
  • Refractive Index: 1.5805 (estimate)
  • Solubility: 95% ethanol: soluble50mg/mL, clear, colorless
  • Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
  • PSA: 46.53000
  • LogP: 2.63180
  • Merck: 6954
  • Solubility: Insoluble in water. Soluble in acetone, ethanol, ethyl acetate, methanol and other organic solvents

Oxybenzone Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:DJ1575000
  • Hazardous Material Identification: Xi
  • Packing Group:II; III
  • TSCA:Yes
  • Packing Group:II; III
  • HazardClass:9
  • Toxicity:LD50 orally in rats: >12.8 g/kg (Lewerenz)
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R36/37/38
  • Hazard Level:4.1
  • Safety Term:4.1
  • PackingGroup:III

Oxybenzone Customs Data

  • HS CODE:29145000
  • Customs Data:

    China Customs Code:

    2914502000

    Overview:

    2914502000 2-hydroxyl-4-Methoxybenzophenone.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914502000 (2-hydroxy-4-methoxyphenyl)(phenyl)methanone.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%

Oxybenzone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-21523-0.1g
2-benzoyl-5-methoxyphenol
131-57-7 95.0%
0.1g
$19.0 2025-02-19
Enamine
EN300-21523-0.5g
2-benzoyl-5-methoxyphenol
131-57-7 95.0%
0.5g
$21.0 2025-02-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1485001-150MG
131-57-7
150MG
¥3199.48 2023-04-13
Enamine
EN300-21523-10.0g
2-benzoyl-5-methoxyphenol
131-57-7 95.0%
10.0g
$32.0 2025-02-19
ChemScence
CS-3186-500g
Oxybenzone
131-57-7 99.91%
500g
$48.0 2022-04-28
BAI LING WEI Technology Co., Ltd.
ALR-081N-100mg
Benzophenone-3 (Bp-3)
131-57-7
100mg
¥ 154 2022-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
H36206-5G
Oxybenzone
131-57-7 98%
5G
¥283.19 2022-02-23
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H56690-25g
Oxybenzone
131-57-7
25g
¥44.0 2022-04-28
abcr
AB117273-250 g
2-Hydroxy-4-methoxybenzophenone, 98%; .
131-57-7 98%
250 g
€98.70 2023-07-20
TRC
O867300-1g
Oxybenzone
131-57-7
1g
$ 75.00 2023-09-06

Oxybenzone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:131-57-7)2-Hydroxy-4-methoxybenzophenone
Order Number:2471771
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:06
Price ($):discuss personally

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